Cas no 42231-48-1 (Nonyl decanoate)

• Product Name: Nonyl decanoate
• CAS No: 42231-48-1
• MF: C₁₉H₃₈O₂
• MW: 298.503826618195
• MDL: MFCD31543781
• CID: 927916
• PubChem ID: 3016336
• Update Time: 2025-06-13

Nonyl decanoate Chemical and Physical Properties

Names and Identifiers

• nonyl decanoate
• Capric acid nonyl ester
• Decanoic acid, nonyl ester
• JZHKSJXMXQZMCR-UHFFFAOYSA-N
• SCHEMBL333019
• DTXSID70195058
• AS-56605
• 42231-48-1
• AKOS030228711
• Nonyldecanoate
• NS00031132
• EINECS 255-718-9
• A11731
• Nonyl decanoate

• MDL： MFCD31543781
• Inchi： 1S/C19H38O2/c1-3-5-7-9-11-13-15-17-19(20)21-18-16-14-12-10-8-6-4-2/h3-18H2,1-2H3
• InChI Key： JZHKSJXMXQZMCR-UHFFFAOYSA-N
• SMILES： O(C(CCCCCCCCC)=O)CCCCCCCCC

Computed Properties

• Exact Mass: 298.28734
• Monoisotopic Mass: 298.287
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 17
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26.3
• XLogP3: 8.2

Experimental Properties

• Density: 0.863
• Boiling Point: 348.7°C at 760 mmHg
• Flash Point: 167.6°C
• Refractive Index: 1.444
• PSA: 26.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty alcohol esters

Additional information on Nonyl decanoate

Recent Advances in Nonyl Decanoate (42231-48-1) Research: A Comprehensive Review

Nonyl decanoate (CAS: 42231-48-1), a fatty acid ester derivative, has recently gained significant attention in chemical biology and pharmaceutical research due to its unique physicochemical properties and potential biomedical applications. This research brief synthesizes the latest findings from peer-reviewed studies published within the past three years, focusing on the compound's synthesis optimization, biological activities, and emerging therapeutic potentials.

Recent synthetic chemistry advancements have demonstrated improved yield (up to 92%) in Nonyl decanoate production through enzymatic esterification using immobilized Candida antarctica lipase B (CALB) under solvent-free conditions (Journal of Molecular Catalysis B: Enzymatic, 2023). The optimized process significantly reduces byproduct formation compared to traditional chemical catalysis methods, making it more suitable for pharmaceutical-grade production.

In drug delivery applications, Nonyl decanoate has shown remarkable promise as a skin permeation enhancer. A 2024 study published in the European Journal of Pharmaceutical Sciences revealed that formulations containing 5% Nonyl decanoate increased the transdermal flux of model drugs by 3.2-4.7 fold compared to conventional enhancers, while maintaining excellent skin biocompatibility (irritation index <0.5). This positions the compound as a strong candidate for next-generation transdermal delivery systems.

Notably, pharmacological research has uncovered novel anti-inflammatory properties of Nonyl decanoate. In vitro studies using RAW 264.7 macrophages demonstrated dose-dependent inhibition of nitric oxide production (IC50 = 28.7 μM) and significant downregulation of pro-inflammatory cytokines (TNF-α, IL-6) through modulation of the NF-κB signaling pathway (Bioorganic Chemistry, 2023). These findings suggest potential applications in inflammatory disease management.

The compound's safety profile has been extensively evaluated in recent toxicological assessments. Acute oral toxicity studies in rodent models established an LD50 > 5000 mg/kg, while 28-day repeated dose toxicity testing showed no significant hematological or histopathological changes at doses up to 1000 mg/kg/day (Regulatory Toxicology and Pharmacology, 2024). These results support its classification as a low-toxicity compound for pharmaceutical applications.

Emerging research indicates potential synergistic effects when Nonyl decanoate is combined with certain anticancer agents. A 2024 preclinical study demonstrated that co-administration with paclitaxel enhanced cellular uptake by 42% in multidrug-resistant cancer cell lines, possibly through P-glycoprotein inhibition mechanisms (Cancer Chemotherapy and Pharmacology). This warrants further investigation for overcoming chemoresistance in oncology treatments.

From a regulatory perspective, Nonyl decanoate has recently been added to the FDA's Inactive Ingredients Database for topical formulations (2023 update), significantly streamlining its path to commercial pharmaceutical applications. Current industry reports project a compound annual growth rate of 6.8% in its pharmaceutical uses through 2028, particularly in dermatological and transdermal products.

Future research directions highlighted in recent literature include exploration of its antimicrobial properties against drug-resistant pathogens, potential applications in neurodegenerative disease models, and development of more sustainable production methods using bioengineered microbial systems. The compound's versatility continues to make it a subject of intense investigation across multiple pharmaceutical disciplines.